Cas no 876716-55-1 ((6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid)

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid structure
876716-55-1 structure
Product Name:(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid
CAS No:876716-55-1
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD07643236
CID:992795
PubChem ID:6484176
Update Time:2025-04-20

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((6-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)acetic acid
    • [(5-Methyl-1H-benzimidazol-2-yl)methoxy]-acetic acid
    • [(6-Methyl-1H-benzimidazol-2-yl)methoxy]-acetic acid
    • [(6-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid(SALTDATA: FREE)
    • CHEMBRDG-BB 4011013
    • BRD-K55066812-001-01-6
    • AKOS000303336
    • BKB71655
    • CS-0326157
    • 876716-55-1
    • LS-12562
    • 2-[(6-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
    • [(6-Methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
    • MFCD07643236
    • 5-(2-CHLOROPHENYL)-2-(TRIFLUOROMETHYL)-3-FUROICACID
    • AKOS015842636
    • 2-[(5-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
    • 2-((6-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)aceticacid
    • (6-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid
    • HMS1700D12
    • [(5-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
    • ALBB-033244
    • (6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid
    • MDL： MFCD07643236
    • Inchi： 1S/C11H12N2O3/c1-7-2-3-8-9(4-7)13-10(12-8)5-16-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
    • InChI Key： LUAQWCRZVCGWMT-UHFFFAOYSA-N
    • SMILES： O(CC(=O)O)CC1=NC2C=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 220.08500
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 1.362
  • Boiling Point: 544°C at 760 mmHg
  • Flash Point: 282.8°C
  • Refractive Index: 1.649
  • PSA: 75.21000
  • LogP: 1.47250

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Pricemore >>

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